N-(2-(5-acetylthiophen-2-yl)ethyl)-4-isopropoxybenzamide

• IUPAC Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H21NO3S/c1-12(2)22-15-6-4-14(5-7-15)18(21)19-11-10-16-8-9-17(23-16)13(3)20/h4-9,12H,10-11H2,1-3H3,(H,19,21)
• InChI Key: IHDNYISQQOTYOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NCCC2=CC=C(S2)C(=O)C
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol
• CAS No.: 2034493-10-0

Description

N-(2-(5-acetylthiophen-2-yl)ethyl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C18H21NO3S and its molecular weight is 331.43. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-inflammatory Applications

Some benzanilides, structurally similar to N-(2-(5-acetylthiophen-2-yl)ethyl)-4-isopropoxybenzamide, have been investigated for their analgesic and anti-inflammatory effects. In a study, compounds such as N-(p-ethoxyphenyl)-2,6-dihydroxybenzamide and its derivatives demonstrated significant analgesic and anti-inflammatory properties in animal models, suggesting potential therapeutic applications in pain and inflammation management (Oskay et al., 1989).

Biosensor Development

Another area of research involves the use of related benzamide compounds in the development of biosensors. For instance, a study described the creation of a highly sensitive biosensor utilizing a novel modified N-(4-hydroxyphenyl)-3,5-dinitrobenzamide-FePt/CNTs carbon paste electrode. This biosensor was used for the electrocatalytic determination of glutathione in the presence of piroxicam, showcasing the compound's utility in analytical chemistry and potential medical diagnostics (Karimi-Maleh et al., 2014).

Anticonvulsant Research

Research on derivatives of thiadiazole, a moiety related to the structural features of this compound, has shown promising anticonvulsant activities. A specific compound, N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, demonstrated high anticonvulsive activity in a pentylentetrazole model of seizure, indicating the potential of related compounds in anticonvulsant drug development (Sych et al., 2018).

Memory Enhancement

A series of N-(4-hydroxyphenyl)-3,4,5-trimethoxybenzamide derivatives were synthesized and evaluated for their potential as memory enhancers. These compounds showed acetylcholinesterase-inhibiting activity, suggesting their application in improving cognitive functions and treating neurodegenerative disorders like Alzheimer's disease (Piplani et al., 2018).

Future Directions

The future directions for research on “N-(2-(5-acetylthiophen-2-yl)ethyl)-4-isopropoxybenzamide” could include detailed studies on its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Given the wide range of therapeutic properties of thiophene derivatives, this compound could also be explored for potential applications in drug development and other areas of scientific research.

Mechanism of Action

Indole Derivatives

Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Thiophene Derivatives

Thiophene derivatives have shown extensive significance in the pharmaceutical field because of their varied biological and clinical applications . They have been found to possess antimicrobial, antioxidant, anticorrosion, and anticancer activity .